Cas no 1247851-96-2 (3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
• CAS No: 1247851-96-2
• MF: C₈H₁₅N₃O₂S
• MW: 217.288600206375
• MDL: MFCD14658023
• CID: 5242175
• PubChem ID: 61394724
• Update Time: 2026-03-08

3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide
• 1-Isopropyl-3,5-dimethyl-1h-pyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, 3,5-dimethyl-1-(1-methylethyl)-

• MDL： MFCD14658023
• Inchi： 1S/C8H15N3O2S/c1-5(2)11-7(4)8(6(3)10-11)14(9,12)13/h5H,1-4H3,(H2,9,12,13)
• InChI Key： MAOMQBBBQRWULQ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C=1C)C(C)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 0.3
• Topological Polar Surface Area: 86.4

Additional information on 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide

Comprehensive Overview of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide (CAS No. 1247851-96-2)

The compound 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide, identified by its CAS No. 1247851-96-2, is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This molecule belongs to the pyrazole-sulfonamide family, a class known for its versatile biological activities. Researchers and industry professionals are increasingly interested in this compound due to its potential as a bioactive scaffold for drug discovery and its role in enzyme inhibition studies.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their utility in designing targeted therapies and crop protection agents. The structural uniqueness of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide lies in its substituted pyrazole core, which enhances binding affinity to biological targets. This feature aligns with current trends in precision medicine and sustainable agriculture, making it a focal point for innovation.

From a synthetic chemistry perspective, the compound’s CAS No. 1247851-96-2 serves as a critical identifier for regulatory and commercial purposes. Its molecular framework allows for derivatization, enabling researchers to explore structure-activity relationships (SAR) for optimized performance. Notably, the isopropyl group at the 1-position of the pyrazole ring contributes to improved lipophilicity, a property highly valued in drug permeability studies.

The rise of computational chemistry and AI-driven drug design has further amplified interest in this compound. Platforms like molecular docking and QSAR modeling frequently utilize 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide as a reference or building block. These methodologies address common user queries such as "How do sulfonamides interact with carbonic anhydrase?" or "What are the latest advances in pyrazole-based agrochemicals?"—topics frequently searched in academic and industrial databases.

Environmental and safety profiles of sulfonamides are another hot topic. While 1247851-96-2 is not classified as hazardous, its biodegradation pathways and ecotoxicological effects are under scrutiny to meet green chemistry standards. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonamide represents a convergence of pharmaceutical innovation, agrochemical development, and computational advancements. Its CAS No. 1247851-96-2 ensures traceability, while its structural features cater to evolving needs in life sciences. As research progresses, this compound is poised to play a pivotal role in addressing challenges like antimicrobial resistance and food security.